10,10-difluorothromboxane A2
10,10-difluorothromboxane A2
Brand Name:
Vulcanchem
CAS No.:
121573-36-2
VCID:
VC0219326
InChI:
InChI=1S/C20H30F2O5/c1-2-3-6-9-14(23)12-13-16-15(10-7-4-5-8-11-17(24)25)18-20(21,22)19(26-16)27-18/h4,7,12-16,18-19,23H,2-3,5-6,8-11H2,1H3,(H,24,25)/b7-4-,13-12+/t14-,15+,16+,18-,19-/m0/s1
SMILES:
CCCCCC(C=CC1C(C2C(C(O1)O2)(F)F)CC=CCCCC(=O)O)O
Molecular Formula:
C20H30F2O5
Molecular Weight:
388.4 g/mol
10,10-difluorothromboxane A2
CAS No.: 121573-36-2
Main Products
VCID: VC0219326
Molecular Formula: C20H30F2O5
Molecular Weight: 388.4 g/mol
| CAS No. | 121573-36-2 |
|---|---|
| Product Name | 10,10-difluorothromboxane A2 |
| Molecular Formula | C20H30F2O5 |
| Molecular Weight | 388.4 g/mol |
| IUPAC Name | (Z)-7-[(1S,3R,4R,5S)-7,7-difluoro-3-[(E,3S)-3-hydroxyoct-1-enyl]-2,6-dioxabicyclo[3.1.1]heptan-4-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H30F2O5/c1-2-3-6-9-14(23)12-13-16-15(10-7-4-5-8-11-17(24)25)18-20(21,22)19(26-16)27-18/h4,7,12-16,18-19,23H,2-3,5-6,8-11H2,1H3,(H,24,25)/b7-4-,13-12+/t14-,15+,16+,18-,19-/m0/s1 |
| Standard InChIKey | GJCWJHMKKPOZIY-ZRUQSMBYSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@@H]1[C@H]([C@H]2C([C@@H](O1)O2)(F)F)C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(C=CC1C(C2C(C(O1)O2)(F)F)CC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(C2C(C(O1)O2)(F)F)CC=CCCCC(=O)O)O |
| Synonyms | 10,10-difluoro-TXA2 10,10-difluorothromboxane A2 10,10-difluorothromboxane A2, (5E,9alpha,11alpha,13E,15R)-isomer 10,10-difluorothromboxane A2, (5E,9alpha,11alpha,13E,15S)-isomer 10,10-difluorothromboxane A2, (5Z,9alpha,11alpha,13E,15R)-isome |
| PubChem Compound | 6443953 |
| Last Modified | Nov 11 2021 |
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